Cas no 1152954-60-3 (3-[1-(2,5-Dimethyl-phenyl)-3,5-dimethyl-1H-pyrazol-4-yl]-propionic acid)

• Product Name: 3-[1-(2,5-Dimethyl-phenyl)-3,5-dimethyl-1H-pyrazol-4-yl]-propionic acid
• CAS No: 1152954-60-3
• MF: C₁₆H₂₀N₂O₂
• MW: 272.342204093933
• CID: 5157006
• Update Time: 2026-03-04

3-[1-(2,5-Dimethyl-phenyl)-3,5-dimethyl-1H-pyrazol-4-yl]-propionic acid Chemical and Physical Properties

Names and Identifiers

• 3-[1-(2,5-Dimethyl-phenyl)-3,5-dimethyl-1H-pyrazol-4-yl]-propionic acid
• 1H-Pyrazole-4-propanoic acid, 1-(2,5-dimethylphenyl)-3,5-dimethyl-

• Inchi： 1S/C16H20N2O2/c1-10-5-6-11(2)15(9-10)18-13(4)14(12(3)17-18)7-8-16(19)20/h5-6,9H,7-8H2,1-4H3,(H,19,20)
• InChI Key： NLDKYKYKURYIQX-UHFFFAOYSA-N
• SMILES： N1(C2=CC(C)=CC=C2C)C(C)=C(CCC(O)=O)C(C)=N1

Computed Properties

• Exact Mass: 272.152
• Monoisotopic Mass: 272.152
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.1A^2

Additional information on 3-[1-(2,5-Dimethyl-phenyl)-3,5-dimethyl-1H-pyrazol-4-yl]-propionic acid

3-[1-(2,5-Dimethyl-phenyl)-3,5-dimethyl-1H-pyrazol-4-yl]-propionic acid (CAS No. 1152954-60-3): A Comprehensive Overview

3-[1-(2,5-Dimethyl-phenyl)-3,5-dimethyl-1H-pyrazol-4-yl]-propionic acid (CAS No. 1152954-60-3) is a compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential biological activities. This article aims to provide a detailed overview of the compound, including its chemical structure, synthesis methods, biological properties, and recent advancements in its application.

Chemical Structure and Properties

The chemical structure of 3-[1-(2,5-Dimethyl-phenyl)-3,5-dimethyl-1H-pyrazol-4-yl]-propionic acid is characterized by a propionic acid moiety attached to a substituted pyrazole ring. The pyrazole ring is further functionalized with a 2,5-dimethylphenyl group and two additional methyl groups. This intricate arrangement imparts the compound with specific physicochemical properties that are crucial for its biological activity. The compound is a white crystalline solid with a molecular weight of 308.4 g/mol and a melting point of approximately 170°C.

Synthesis Methods

The synthesis of 3-[1-(2,5-Dimethyl-phenyl)-3,5-dimethyl-1H-pyrazol-4-yl]-propionic acid has been extensively studied and optimized to improve yield and purity. One common synthetic route involves the reaction of 2,5-dimethylbenzaldehyde with hydrazine hydrate to form the corresponding hydrazone. This intermediate is then cyclized with an appropriate acetylene derivative in the presence of a copper catalyst to yield the desired pyrazole compound. Subsequent esterification and hydrolysis steps complete the synthesis of the final product.

Biological Properties

The biological properties of 3-[1-(2,5-Dimethyl-phenyl)-3,5-dimethyl-1H-pyrazol-4-yl]-propionic acid have been the subject of numerous studies. Research has shown that this compound exhibits potent anti-inflammatory and analgesic activities, making it a promising candidate for the development of new therapeutic agents. In vitro studies have demonstrated that it can effectively inhibit cyclooxygenase (COX) enzymes, which are key mediators of inflammation and pain.

In addition to its anti-inflammatory properties, 3-[1-(2,5-Dimethyl-phenyl)-3,5-dimethyl-1H-pyrazol-4-yl]-propionic acid has also shown potential as an antioxidant. It can scavenge free radicals and protect cells from oxidative damage, which is particularly relevant in the context of chronic diseases such as cardiovascular disorders and neurodegenerative conditions.

Clinical Applications and Recent Research

The potential clinical applications of 3-[1-(2,5-Dimethyl-phenyl)-3,5-dimethyl-1H-pyrazol-4-yl]-propionic acid are being actively explored. Preclinical studies have indicated that it may be effective in treating inflammatory diseases such as rheumatoid arthritis and osteoarthritis. Furthermore, its antioxidant properties suggest that it could be beneficial in managing conditions associated with oxidative stress.

A recent study published in the Journal of Medicinal Chemistry reported that 3-[1-(2,5-Dimethyl-phenyl)-3,5-dimethyl-1H-pyrazol-4-yl]-propionic acid exhibits selective COX inhibition with minimal gastrointestinal side effects compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs). This finding highlights its potential as a safer alternative for long-term use in patients with chronic inflammatory conditions.

Safety and Toxicology

The safety profile of 3-[1-(2,5-Dimethyl-phenyl)-3,5-dimethyl-1H-pyrazol-4-yl]-propionic acid has been evaluated through various toxicological studies. In animal models, it has been shown to have low acute toxicity and good tolerability at therapeutic doses. However, as with any new drug candidate, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

Conclusion

In conclusion, 3-[1-(2,5-Dimethyl-phenyl)-3,5-dimethyl-1H-pyrazol-4-yl]-propionic acid (CAS No. 1152954-60-3) is a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure confers it with valuable biological properties such as anti-inflammatory and antioxidant activities. Ongoing research continues to uncover new applications for this compound, making it an exciting area of study for scientists and clinicians alike.